Cas no 452932-37-5 (2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide)

2-Cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide is a nitrofuran-based organic compound featuring a cyanoacrylamide scaffold. Its structure incorporates a 5-nitrofuran moiety, which is known for its potential bioactivity, particularly in antimicrobial and antiparasitic applications. The presence of the ethoxypropyl group enhances solubility in organic solvents, while the cyano and acrylamide functionalities contribute to reactivity and potential binding interactions with biological targets. This compound may serve as a valuable intermediate in medicinal chemistry for the synthesis of novel therapeutic agents or as a probe in biochemical studies. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacological properties.
2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide structure
452932-37-5 structure
Product Name:2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide
CAS No:452932-37-5
MF:C13H15N3O5
MW:293.275303125381
CID:6438093
PubChem ID:2469519
Update Time:2025-05-24

2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • SMR000348801
    • SR-01000045712
    • Z44326293
    • EN300-26596003
    • 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide
    • HMS2707E08
    • REGID_for_CID_2469519
    • 452932-37-5
    • SR-01000045712-1
    • CHEMBL1479786
    • MLS001005581
    • Inchi: 1S/C13H15N3O5/c1-2-20-7-3-6-15-13(17)10(9-14)8-11-4-5-12(21-11)16(18)19/h4-5,8H,2-3,6-7H2,1H3,(H,15,17)/b10-8+
    • InChI Key: CUPIFGLBRUQBSG-CSKARUKUSA-N
    • SMILES: O(CC)CCCNC(/C(/C#N)=C/C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

  • Exact Mass: 293.10117059g/mol
  • Monoisotopic Mass: 293.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 121Ų

2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596003-0.05g
2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide
452932-37-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide

Research Brief on 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide (CAS: 452932-37-5)

The compound 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide (CAS: 452932-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the 5-nitrofuran moiety is particularly noteworthy, as it has been associated with broad-spectrum antimicrobial activity. Researchers have explored its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli.

In addition to its antimicrobial properties, 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide has shown potential as an anticancer agent. Preliminary in vitro studies indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast cancer (MCF-7) and colon cancer (HCT-116). The mechanism of action is believed to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade, which is frequently dysregulated in cancer.

The synthesis of this compound has been optimized in recent studies to improve yield and purity. A multi-step synthetic route involving Knoevenagel condensation and subsequent amidation has been reported, with modifications to the reaction conditions to enhance efficiency. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to characterize the compound and confirm its structural integrity.

Despite these promising findings, challenges remain in the development of 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring the possibility of structural modifications to enhance its pharmacological profile.

In conclusion, 2-cyano-N-(3-ethoxypropyl)-3-(5-nitrofuran-2-yl)prop-2-enamide represents a compelling candidate for further investigation in the fields of antimicrobial and anticancer drug development. Continued research efforts are expected to shed light on its full therapeutic potential and pave the way for clinical applications.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd